N'-[2-(4-chlorophenoxy)acetyl]butanehydrazide

• IUPAC Name: N'-[2-(4-chlorophenoxy)acetyl]butanehydrazide
• InChI: InChI=1S/C12H15ClN2O3/c1-2-3-11(16)14-15-12(17)8-18-10-6-4-9(13)5-7-10/h4-7H,2-3,8H2,1H3,(H,14,16)(H,15,17)
• InChI Key: KDSHQNFJLQEQNS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NNC(=O)COC1=CC=C(C=C1)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide is a chemical compound with the molecular formula C12H15ClN2O3 It is characterized by the presence of a chlorophenoxy group, an acetyl group, and a butanehydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide typically involves the reaction of 4-chlorophenoxyacetic acid with butanehydrazide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane or tetrahydrofuran under reflux conditions. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production of N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The product is typically isolated by filtration and dried under reduced pressure to obtain a high-purity compound .

Chemical Reactions Analysis

Types of Reactions

N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols to form substituted products

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced hydrazides.

Substitution: Formation of substituted chlorophenoxy derivatives

Scientific Research Applications

N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• N’-[2-(4-chlorophenyl)acetyl]butanohydrazide
• N’-[(4-Bromo-2-chlorophenoxy)acetyl]-2-(4-methylphenoxy)butanehydrazide
• N’-[(2-Bromo-4-chlorophenoxy)acetyl]-2-(3-methylphenoxy)butanehydrazide .

Uniqueness

N’-[2-(4-chlorophenoxy)acetyl]butanehydrazide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its chlorophenoxy group provides a site for nucleophilic substitution, while the butanehydrazide moiety allows for interactions with biological targets, making it a versatile compound for various applications .